2-Chloro-5-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline

• IUPAC Name: 2-chloro-5-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
• InChI: InChI=1S/C9H6ClN5S/c10-6-2-1-5(3-7(6)11)8-14-15-4-12-13-9(15)16-8/h1-4H,11H2
• InChI Key: KIYYQNNTWGYAHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NN3C=NN=C3S2)N)Cl
• Molecular Formula: C9H6ClN5S
• Molecular Weight: 251.70 g/mol

Description

“2-Chloro-5-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline” is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. This compound is part of a class of heterocyclic compounds that have been found to have extensive therapeutic uses. They are often used as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives involves the reaction of certain brominated compounds with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol. This reaction is typically carried out in refluxing ethanol, in the presence of a catalytic amount of piperidine.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives is characterized by the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. This hybrid nucleus can manifest substituents around a core scaffold in defined three-dimensional (3D) representations.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives are typically characterized by the interaction of these compounds with a diversity of hydrazines or hydrazine hydrochlorides.

Scientific Research Applications

Anticancer Activity

The triazolothiadiazine core structure has been studied for its potential in cancer treatment. The ability to interact with various biological targets makes it a candidate for designing new anticancer agents. .

Antimicrobial Properties

Compounds with the triazolothiadiazine scaffold exhibit significant antimicrobial activity. .

Analgesic and Anti-inflammatory Uses

The analgesic and anti-inflammatory properties of triazolothiadiazine derivatives make them suitable for the development of pain relief medications. .

Future Directions

The future directions for research on 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives are likely to involve further exploration of their diverse pharmacological activities. This could include the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.